Cas no 87841-90-5 (2-Pentanone, 5-phenoxy-)

2-Pentanone, 5-phenoxy- structure
2-Pentanone, 5-phenoxy- structure
Product Name:2-Pentanone, 5-phenoxy-
CAS No:87841-90-5
MF:C11H14O2
MW:178.227663516998
CID:651763
PubChem ID:13214210
Update Time:2025-04-19

2-Pentanone, 5-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 5-phenoxy-
    • 5-phenoxypentan-2-one
    • SCHEMBL4055883
    • DTXSID70528660
    • 87841-90-5
    • Inchi: 1S/C11H14O2/c1-10(12)6-5-9-13-11-7-3-2-4-8-11/h2-4,7-8H,5-6,9H2,1H3
    • InChI Key: PTJYQTLCUCKWMM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCCC(C)=O

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

2-Pentanone, 5-phenoxy- Related Literature

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